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Compound of Interest

Compound Name: AC-178335

Cat. No.: B1664770 Get Quote

Technical Support Center: AC-178335 Growth
Hormone Release Assays
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on utilizing AC-178335 in growth hormone (GH) release

assays. The information herein is designed to help minimize variability and ensure robust,

reproducible results.

Mechanism of Action of AC-178335
AC-178335 is a somatostatin (SRIF) antagonist with a Ki of 172 nM.[1] It functions by blocking

the inhibitory action of somatostatin on adenylate cyclase.[1] In the context of the pituitary

gland, somatotroph cells (which produce growth hormone) are regulated by both the

stimulatory effects of Growth Hormone-Releasing Hormone (GHRH) and the inhibitory effects

of somatostatin. By antagonizing the somatostatin receptor, AC-178335 effectively removes

this inhibitory signal, leading to an increase in intracellular cyclic AMP (cAMP) levels and

subsequent release of growth hormone.[1] This makes AC-178335 a potent secretagogue for

inducing GH release in vitro and in vivo.[1]
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Start: Pituitary Cell Culture
(80-90% Confluency)

Seed 24-well Plate
(2x10^5 cells/well)

Incubate for 24h

Wash Cells Twice
(Serum-free medium)

Pre-incubate for 1-2h

Add Treatments:
- Vehicle
- SRIF

- AC-178335
- SRIF + AC-178335

- GHRH

Incubate for 4h

Collect Supernatant

Centrifuge Samples
(300 x g, 5 min)

Store Samples at -80°C

Quantify GH with ELISA

Data Analysis

End
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High Assay Variability?

Are Controls (GHRH/SRIF)
Behaving as Expected?

Yes

Assay OK

No

Potential Issue:
- Cell Health

- Reagent Potency
- Assay Protocol

No

Is Variability Specific to
AC-178335 treated wells?

Yes

Potential Issue:
- Compound Solubility

- Compound Degradation
- Dilution Error

Yes

Potential Issue:
- Pipetting Inaccuracy
- Inconsistent Seeding
- Plate Edge Effects

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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